7-Bromoisochroman-4-ol

• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 7-bromo-3,4-dihydro-1H-isochromen-4-ol
• InChI: InChI=1S/C9H9BrO2/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3,9,11H,4-5H2
• InChI Key: FCAXRSMFSGFTPH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(CO1)C=C(C=C2)Br)O

Description

7-Bromochroman-4-ol (CAS No. 18385-82-5) is a halogenated derivative of chroman-4-ol, a bicyclic structure consisting of a benzopyran scaffold with a hydroxyl group at the 4-position and a bromine atom at the 7-position on the aromatic ring. Its molecular formula is C₉H₉BrO₂, with a molecular weight of 229.07 g/mol . The bromine substituent enhances lipophilicity and may influence binding interactions in biological systems, making this compound a valuable scaffold for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromoisochroman-4-ol typically involves the bromination of isochroman derivatives. One common method is the bromination of isochroman-4-ol using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to control the reaction rate and selectivity .

Industrial Production Methods: Industrial production of 7-Bromoisochroman-4-ol follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 7-Bromoisochroman-4-ol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into alcohols or alkanes using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol or potassium cyanide in aqueous ethanol.

Major Products Formed:

Oxidation: Isochroman-4-one derivatives.

Reduction: Isochroman-4-ol derivatives.

Substitution: Various substituted isochroman-4-ol derivatives depending on the nucleophile used.

Scientific Research Applications

7-Bromoisochroman-4-ol has diverse applications in scientific research:

Chemistry: It serves as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It is used in the study of enzyme-catalyzed reactions and as a probe in biochemical assays.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 7-Bromoisochroman-4-ol involves its interaction with specific molecular targets. It can act as an inhibitor or activator of enzymes by binding to their active sites. The bromine atom and hydroxyl group play crucial roles in its binding affinity and specificity. The compound can also participate in redox reactions, influencing cellular pathways and metabolic processes .

Comparison with Similar Compounds

Key Observations :

• Halogen Effects : Bromine’s larger atomic radius and polarizability compared to chlorine or fluorine contribute to higher molecular weight and lipophilicity, which may influence membrane permeability in biological systems.
• Positional Effects: Substituents at C7 (e.g., 7-Bromo vs.

Fluorinated Chromanone Derivatives

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Substituent Position(s)	Key Features
7-Bromo-5-fluorochroman-4-one	1092350-58-7	C₉H₆BrFO₂	245.05	Ketone (C4=O)	Br at C7, F at C5	Ketone group increases polarity; dual halogenation may enhance reactivity
7-Bromo-6-fluorochroman-4-one	27407-12-1	C₉H₆BrFO₂	245.05	Ketone (C4=O)	Br at C7, F at C6	Fluorine at C6 may sterically hinder electrophilic substitution reactions

Key Observations :

• Functional Group Impact : Replacement of the hydroxyl group with a ketone (C4=O) significantly increases polarity, altering solubility and reactivity.
• Fluorine’s Role : Fluorine’s strong electronegativity can direct regioselectivity in further synthetic modifications, such as nucleophilic aromatic substitution.

Methoxy-Substituted Isochroman Derivatives

highlights methoxy-substituted isochromanones (e.g., 7-Methoxy-4-isochromanone) and benzofuranones (e.g., 7-Methoxy-3-benzofuranone). These compounds differ from 7-bromochroman-4-ol in two key ways:

Oxygen Positioning : Isochromans feature an oxygen atom at the 1-position of the benzene ring, unlike chromans (oxygen at the 2-position). This alters ring strain and electronic distribution.

Substituent Effects : Methoxy groups (-OCH₃) are electron-donating, contrasting with bromine’s electron-withdrawing nature, which impacts aromatic reactivity and metabolic stability .

Biological Activity

7-Bromoisochroman-4-ol is a compound belonging to the isochroman family, characterized by a bicyclic structure that includes a bromine atom at the seventh position and a hydroxyl group at the fourth position. This unique configuration contributes to its diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The structure of 7-Bromoisochroman-4-ol can be represented as follows:

$$\text{C}_9\text{H}_7\text{BrO}$$

This compound exhibits significant reactivity due to the presence of the bromine substituent, which can enhance its interaction with various biological targets. The hydroxyl group further contributes to its potential as an antimicrobial agent and other therapeutic applications.

Biological Activities

Research indicates that 7-Bromoisochroman-4-ol possesses several notable biological activities:

1. Antimicrobial Properties

• Preliminary studies suggest that 7-Bromoisochroman-4-ol exhibits antibacterial activity, making it a candidate for developing new antibiotics. Its effectiveness against various bacterial strains has been documented, indicating potential use in treating infections caused by resistant bacteria.

2. Antiviral Activity

• The compound has shown promise in antiviral applications, particularly in studies focused on its interaction with viral components. The activity appears to correlate with the lipophilicity of the compound, suggesting that modifications to its structure could enhance its efficacy against viral pathogens .

3. Cytotoxicity and Anticancer Potential

• Investigations into the cytotoxic effects of 7-Bromoisochroman-4-ol have revealed that it may induce apoptosis in cancer cells. The mechanisms underlying this activity are still being explored, but initial findings indicate that it could disrupt cellular processes critical for cancer cell survival.

Synthesis Methods

The synthesis of 7-Bromoisochroman-4-ol has been achieved through various chemical pathways, often involving bromination reactions followed by hydroxylation steps. These synthetic methodologies are crucial for producing the compound in sufficient quantities for biological testing.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of 7-Bromoisochroman-4-ol:

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated effective inhibition against Gram-positive bacteria; potential as a new antibiotic candidate.
	Antiviral Efficacy	Showed increased antiviral activity with enhanced lipophilicity; further structural modifications suggested for improved efficacy.
	Cytotoxicity	Induced apoptosis in specific cancer cell lines; mechanisms under investigation.